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Compound of Interest

Compound Name: Triclofylline

Cat. No.: B095291 Get Quote

Despite a comprehensive search for "Triclofylline" and its potential mechanism of action as a

phosphodiesterase (PDE) inhibitor, no scientific literature or pharmacological data could be

retrieved to substantiate this claim. The compound, identified by the Chemical Abstracts

Service (CAS) number 17243-70-8 and the molecular formula C11H13Cl3N4O4, remains

obscure within the public domain of pharmacological research.

Initial investigations into the mechanism of action of Triclofylline on phosphodiesterase

yielded no direct results. Phosphodiesterases are a superfamily of enzymes that play a crucial

role in signal transduction pathways by hydrolyzing cyclic adenosine monophosphate (cAMP)

and cyclic guanosine monophosphate (cGMP). Inhibition of these enzymes is a well-

established therapeutic strategy for a variety of conditions, including cardiovascular diseases,

respiratory illnesses, and erectile dysfunction. However, "Triclofylline" does not appear in

established pharmacological databases as a recognized PDE inhibitor.

Further attempts to elucidate the nature of this compound by searching for its chemical

structure, brand names, or any alternative nomenclature also proved fruitless. The phonetic

similarity to "Triclofos," a known sedative, was explored, but this line of inquiry led to a distinctly

different class of medication with no established connection to phosphodiesterase inhibition.

The core of the scientific process relies on verifiable and accessible data. In the case of

"Triclofylline," the absence of any peer-reviewed studies, clinical trial data, or even preliminary

reports on its biological activity makes it impossible to construct the requested in-depth

technical guide. The creation of detailed experimental protocols, quantitative data tables, and
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signaling pathway diagrams requires a foundation of existing research, which is currently

unavailable for this specific compound.

Therefore, for the target audience of researchers, scientists, and drug development

professionals, it is crucial to report that "Triclofylline" is not a recognized phosphodiesterase

inhibitor based on currently available scientific information. The inquiry into its mechanism of

action on phosphodiesterase cannot be fulfilled due to the lack of foundational data. It is

possible that "Triclofylline" may be an internal developmental code name, a discontinued

research compound, or a misnomer for another substance. Without further clarifying

information or the publication of relevant scientific data, a detailed technical guide on its core

mechanism of action on phosphodiesterase cannot be produced.

To cite this document: BenchChem. [Unraveling the Identity of Triclofylline: A Challenge in
Pharmacological Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095291#triclofylline-mechanism-of-action-on-
phosphodiesterase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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